Cas no 108354-76-3 (tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate)

• Product Name: tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate
• CAS No: 108354-76-3
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• MDL: MFCD03086226
• CID: 127982
• PubChem ID: 10680818
• Update Time: 2025-04-18

tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid, 2-amino-4,5-dimethyl-, 1,1-dimethylethyl ester
• tert-butyl 2-amino-4,5-dimethylthiophene-3-carboxylate
• 2-amino-3-tert-butoxycarbonyl-4,5-dimethylthiophene
• 4,5-dimethyl-3-tert.-butoxycarbonyl-2-aminothiophene
• 4,5-dimethyl-3-tert-butoxycarbonyl-2-aminothiophene
• QC-5914
• TERT-BUTYL2-AMINO-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLA
• 3-Thiophenecarboxylic acid, 2-aMino-4,5-diMethyl-, 1,1-diMethylethyl ester
• 108354-76-3
• AKOS017550091
• A898723
• EN300-2257243
• SCHEMBL10633454
• 2-Methyl-2-propanyl 2-amino-4,5-dimethyl-3-thiophenecarboxylate
• DTXSID70443440

• MDL： MFCD03086226
• Inchi： 1S/C11H17NO2S/c1-6-7(2)15-9(12)8(6)10(13)14-11(3,4)5/h12H2,1-5H3
• InChI Key： WETGDVFITDZHRC-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC(C)(C)C)C(C)=C1C)N

Computed Properties

• Exact Mass: 227.09799996g/mol
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 80.56000
• LogP: 3.48360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes